Tricyclo(4.1.1.07,8)oct-2-ene Tricyclo(4.1.1.07,8)oct-2-ene
Brand Name: Vulcanchem
CAS No.: 102575-26-8
VCID: VC0011241
InChI: InChI=1S/C8H10/c1-2-4-6-7-5(3-1)8(6)7/h1,3,5-8H,2,4H2
SMILES: C1CC2C3C2C3C=C1
Molecular Formula: C8H10
Molecular Weight: 106.16 g/mol

Tricyclo(4.1.1.07,8)oct-2-ene

CAS No.: 102575-26-8

VCID: VC0011241

Molecular Formula: C8H10

Molecular Weight: 106.16 g/mol

* For research use only. Not for human or veterinary use.

Tricyclo(4.1.1.07,8)oct-2-ene - 102575-26-8

Description

Tricyclo(4.1.1.07,8)oct-2-ene is a chemical compound with the molecular formula C8H10C_8H_{10} and a molecular weight of 106.17 . Its CAS registry number is 102575-26-8 . The compound has several characteristics, including an ACD/LogP of 2.60, zero violations of the Rule of 5, and a refractive index of 1.585 . It has a boiling point of 135.2 °C at 760 mmHg, a vapor pressure of 9.67 mmHg at 25°C, and a flash point of 16.1 °C . Tricyclo(4.1.1.07,8)oct-2-ene has a density of 1.091 g/cm3 .

This chemical can be synthesized through the reaction of 4-bromotricyclo[5.1.0.02,8]oct-3-ene with sodium and t-BuOH in diethyl ether, yielding 49% after 48 hours under heating . Alfa Chemistry lists Tricyclo[4.1.1.07,8]oct-2-ene with the IUPAC name Tricyclo(4.1.1.07,8)oct-2-ene and a canonical SMILES of C1CC2C3C2C3C=C1 .

A related compound is Tricyclo[4.1.1.07,8]octane, which has a CAS number of 36328-29-7, a molecular weight of 108.18100, and a molecular formula of C8H12C_8H_{12} . It has a boiling point of 136.6ºC at 760 mmHg and a flash point of 14.1ºC . Its density is 1.04g/cm3 .

CAS No. 102575-26-8
Product Name Tricyclo(4.1.1.07,8)oct-2-ene
Molecular Formula C8H10
Molecular Weight 106.16 g/mol
IUPAC Name tricyclo[5.1.0.02,8]oct-3-ene
Standard InChI InChI=1S/C8H10/c1-2-4-6-7-5(3-1)8(6)7/h1,3,5-8H,2,4H2
Standard InChIKey NRLYGERJPCINJA-UHFFFAOYSA-N
SMILES C1CC2C3C2C3C=C1
Canonical SMILES C1CC2C3C2C3C=C1
Synonyms Tricyclo[4.1.1.07,8]oct-2-ene
PubChem Compound 145384
Last Modified Jul 17 2023

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